Cas no 56485-51-9 (N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride)
56485-51-9 structure
Product Name:N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
CAS No:56485-51-9
MF:C12H18ClN
MW:211.731022357941
CID:1598723
PubChem ID:41897
Update Time:2025-04-21
N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
- (+-)-6-Methylamino-6,7,8,9-tetrahydro-5H-benzocycloheptene hydrochloride
- 5H-BENZOCYCLOHEPTEN-6-AMINE, 6,7,8,9-TETRAHYDRO-N-METHYL-, HYDROCHLORIDE, (+-)-
- 56485-51-9
- (+-)-6,7,8,9-Tetrahydro-N-methyl-5H-benzocyclohepten-6-amine hydrochloride
-
- Inchi: 1S/C12H17N.ClH/c1-13-12-8-4-7-10-5-2-3-6-11(10)9-12;/h2-3,5-6,12-13H,4,7-9H2,1H3;1H
- InChI Key: KAMFZYMAQFNTDE-UHFFFAOYSA-N
- SMILES: [Cl-].[NH2+](C)C1CC2C=CC=CC=2CCC1
Computed Properties
- Exact Mass: 192.972
- Monoisotopic Mass: 211.112777
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 16.6
Experimental Properties
- Boiling Point: 280°C at 760 mmHg
- Flash Point: 125.7°C
- PSA: 14.1
N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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